Ethyl 2-{3-[(tert-butylsulfinyl)amino]oxetan-3-yl}propanoate

• Molecular Formula: C12H23NO4S
• Molecular Weight: 277.38 g/mol
• IUPAC Name: ethyl 2-[3-(tert-butylsulfinylamino)oxetan-3-yl]propanoate
• InChI: InChI=1S/C12H23NO4S/c1-6-17-10(14)9(2)12(7-16-8-12)13-18(15)11(3,4)5/h9,13H,6-8H2,1-5H3
• InChI Key: WWZRWNHXWZVMKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C1(COC1)NS(=O)C(C)(C)C

Description

Ethyl 2-{3-[(tert-butylsulfinyl)amino]oxetan-3-yl}propanoate is a useful research compound. Its molecular formula is C12H23NO4S and its molecular weight is 277.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-diisopropylamine (78 g, 770 mmol) was dissolved in anhydrous THF (200 mL) and cooled to −78° C. under nitrogen. Butyl lithium (2.5M solution in hexane, 297 mL, 743 mmol) was added drop-wise. The reaction was removed from the cooling bath for 30 minutes, then re-cooled to −78° C. A solution of ethyl propionate (72.8 g, 713 mmol) in anhydrous THF (200 mL) was added drop-wise and the reaction allowed to stir at room temperature for 1 hour. The reaction was cooled to −78° C. once again and a solution of 2-methyl-N-oxetan-3-ylidenepropane-2-sulfinamide (Preparation 39, 50 g, 285 mmol) in anhydrous THF (200 mL) was added drop-wise. The reaction was stirred at between −40° C. and −60° C. for 4 hours before being quenched with a saturated aqueous solution of ammonium chloride and extracted with ethyl acetate. The organic layer was dried over MgSO4 and concentrated in vacuo. Purification by silica gel column chromatography (ethyl acetate elution) was not successful. The title compound was obtained as a yellow oil (40 g, 51% yield) and used without further purification.